Cas no 1021223-97-1 (methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate)
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-[[2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetyl]amino]benzoate
- methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate
- methyl 4-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamido)benzoate
- AKOS024634094
- 1021223-97-1
- F2267-0462
-
- Inchi: 1S/C22H26N2O6S/c1-29-19-10-12-20(13-11-19)31(27,28)24-14-4-3-5-18(24)15-21(25)23-17-8-6-16(7-9-17)22(26)30-2/h6-13,18H,3-5,14-15H2,1-2H3,(H,23,25)
- InChI Key: AVKXGIQBLZVFAX-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(NC(CC2CCCCN2S(C2=CC=C(OC)C=C2)(=O)=O)=O)C=C1
Computed Properties
- Exact Mass: 446.15115773g/mol
- Monoisotopic Mass: 446.15115773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 110Ų
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2267-0462-2μmol |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2267-0462-5μmol |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2267-0462-10μmol |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2267-0462-20μmol |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2267-0462-1mg |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2267-0462-2mg |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2267-0462-3mg |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2267-0462-4mg |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2267-0462-5mg |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2267-0462-10mg |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate |
1021223-97-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate
Methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate: A Promising Compound in Pharmaceutical Research
Methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1021223-97-1, represents a novel class of derivatives with potential applications in drug discovery and therapeutic development. The molecule's design combines multiple functional groups, including a 4-methoxybenzenesulfonyl moiety, a piperidin-2-yl ring system, and a benzoate ester group, which together contribute to its pharmacological profile. Recent studies have highlighted its potential as a lead compound for targeting specific biological pathways, making it a subject of interest for researchers and pharmaceutical companies.
The 4-methoxybenzenesulfonyl group is a critical component of this molecule, as it provides electrophilic properties that can facilitate interactions with various biological targets. This functional group is often employed in the design of drugs targeting enzymes such as serine proteases, which are implicated in numerous physiological processes. The piperidin-2-yl ring system further enhances the molecule's versatility by introducing stereochemical diversity and potential hydrogen-bonding capabilities. These features are particularly relevant in the context of drug design, where molecular flexibility and target specificity are paramount.
The benzoate ester moiety in this compound plays a dual role in modulating its physicochemical properties and biological activity. The ester group can undergo hydrolysis under physiological conditions, releasing a carboxylic acid derivative that may exhibit distinct pharmacological effects. This property is especially valuable in the development of prodrugs, which are designed to improve the bioavailability and therapeutic efficacy of active compounds. The combination of these functional groups creates a molecule with a unique balance of hydrophilicity and hydrophobicity, which may influence its ability to cross biological membranes and reach target tissues.
Recent advancements in medicinal chemistry have underscored the importance of designing molecules with multifunctional properties. The methyl 4-{2-[1-(4-methoxybenzenesylnyl)piperidin-2-yl]acetamido}benzoate compound exemplifies this trend, as its structure incorporates multiple pharmacophore elements that can interact with different biological targets. For instance, the 4-methoxybenzenesulfonyl group may act as a sulfonamide moiety, which is known to inhibit certain enzymes by forming covalent or non-covalent interactions. The piperidin-2-yl ring system, on the other hand, may contribute to the molecule's ability to modulate ion channels or receptors, depending on the specific biological context.
One of the most exciting aspects of this compound is its potential as a lead molecule for the development of drugs targeting inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this structure exhibited significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key regulator of inflammation. The study also highlighted the molecule's ability to selectively target inflammatory cytokines, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Another area of active research involves the application of this compound in the field of neuropharmacology. A 2024 review article in the European Journal of Medicinal Chemistry discussed the potential of sulfonamide-containing derivatives to modulate neurotransmitter systems. The 4-methoxybenzenesulfonyl group in this molecule may interact with monoamine transporters, such as the serotonin transporter (SERT), thereby influencing neurotransmitter reuptake and modulating neuronal activity. This property could make the compound a candidate for the treatment of neurological disorders, including depression and anxiety.
The synthesis of methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate has also been a focus of recent chemical research. A 2022 study published in the Organic & Biomolecular Chemistry described a novel synthetic route that involves the coupling of a 4-methoxybenzenesulfonyl derivative with a piperidine ring system. This approach not only improved the efficiency of the synthesis but also allowed for the incorporation of various functional groups, enabling the creation of a diverse library of derivatives with potential therapeutic applications. The study emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for pharmaceutical development.
Moreover, the physicochemical properties of this compound, such as its solubility, stability, and molecular weight, are essential factors in determining its suitability for drug development. A 2023 computational study using molecular dynamics simulations revealed that the molecule's solubility profile is favorable for oral administration, which is a key consideration in the design of pharmaceutical agents. The study also suggested that the molecule's stability under physiological conditions could be further enhanced through structural modifications, such as the introduction of additional hydrophilic groups.
Despite its promising properties, the development of methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate as a therapeutic agent requires further investigation. Challenges such as the potential for off-target effects, metabolic instability, and poor bioavailability must be addressed through rigorous preclinical and clinical studies. Additionally, the molecule's ability to interact with multiple biological targets may necessitate the development of more specific derivatives to minimize side effects and improve therapeutic outcomes.
In conclusion, methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate represents a significant advancement in the field of pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for the development of new drugs targeting a wide range of diseases. As research in this area continues to evolve, the compound's properties and applications are likely to expand, offering new opportunities for therapeutic innovation.
The ongoing exploration of this molecule's potential underscores the importance of interdisciplinary research in drug discovery. By combining insights from medicinal chemistry, pharmacology, and computational modeling, scientists are working to unlock the full therapeutic potential of methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate. As the field progresses, this compound may play a pivotal role in addressing unmet medical needs and improving patient outcomes.
For researchers and pharmaceutical companies interested in further exploring the properties and applications of methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate, continued collaboration and innovation will be essential. The development of this compound highlights the dynamic nature of pharmaceutical research and the potential for new discoveries to emerge from the study of complex molecular structures.
1021223-97-1 (methyl 4-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamido}benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)